Cas no 262589-81-1 (Benzoic acid, 4-hydroxy-3-(methylthio)-)

• Product Name: Benzoic acid, 4-hydroxy-3-(methylthio)-
• CAS No: 262589-81-1
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 1426262
• Update Time: 2024-08-15

Benzoic acid, 4-hydroxy-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3-(methylthio)-

• Inchi： 1S/C8H8O3S/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,9H,1H3,(H,10,11)
• InChI Key： RFZWUDLNHIWPJP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(O)C(SC)=C1

Computed Properties

• Exact Mass: 184.01944

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 350.6±37.0 °C(Predicted)
• PSA: 57.53
• pka: 4.42±0.10(Predicted)